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Compound Name: Methiozolin

Cat. No.: B1249797 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the standard operating procedures for

the application of methiozolin on golf course greens. It includes detailed application notes,

experimental protocols derived from scientific studies, and a summary of quantitative data to

guide research and development efforts.

Introduction
Methiozolin is a selective, systemic herbicide belonging to the isoxazoline chemical class,

specifically targeting the control of annual bluegrass (Poa annua) in turfgrass environments.[1]

[2] Its unique mode of action and high degree of selectivity for desirable cool-season

turfgrasses, such as creeping bentgrass (Agrostis stolonifera), make it a valuable tool for golf

course superintendents.[1][3] Methiozolin is classified as a WSSA Group 30 herbicide, acting

as a fatty acid thioesterase (FAT) inhibitor.[4][5] This document outlines the precise application

and handling procedures to ensure optimal efficacy and safety.

Application Notes
Target Weeds and Turfgrass Safety

Primary Target Weeds:Poa annua (annual and perennial biotypes) and Poa trivialis

(roughstalk bluegrass).[1][2][5] It can also provide control of crabgrass (Digitaria spp.) and

goosegrass (Eleusine indica).[2]
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Tolerant Turfgrass Species: Methiozolin is safe for use on established creeping bentgrass,

Kentucky bluegrass, fescues, perennial ryegrass, hybrid bermudagrass, zoysiagrass,

seashore paspalum, and kikuyugrass.[5]

Environmental and Agronomic Conditions
Temperature: Apply when the average daily temperature is between 50°F and 80°F (10°C

and 27°C).[1][3]

Turf Stress: Avoid application prior to or during periods of heat stress, winter dormancy, or

when turf is stressed by management practices such as core cultivation, scalping, or heavy

topdressing.[1][3]

Growth Stage: Applications are most effective when both the target weeds and desirable

turfgrass are actively growing.[1][3]

Soil Moisture: Herbicidal activity is primarily through root uptake and is enhanced by

adequate soil moisture.[2][3]

Application Equipment and Technique
Equipment: Use a calibrated ground boom sprayer or handheld equipment for broadcast

foliar applications.[1][2][3]

Post-Application Irrigation: Irrigation or rainfall of 0.1 to 0.2 inches after application is crucial

to move the product from the foliage to the soil and facilitate root uptake.[1][3] This is

especially important in dense turf canopies.[1]

Application Protocols and Rates
Methiozolin application strategies can be tailored for either post-emergence control of existing

Poa annua or pre-emergence control of new seedlings.

Post-Emergence Control Programs
Sequential applications are generally more effective for post-emergence control.
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Application Area
Maximum Single
Application Rate
(lbs a.i./A)

Maximum Single
Application Rate (g
a.i./ha)

Recommended
Program

Putting Greens 0.46 515.6

2 to 5 applications per

year at 2-week

intervals.[6]

Green Collars,

Approaches,

Fairways, Tees

0.92 1031.2

3 to 6 applications per

year depending on

geographic location.

[3]

Pre-Emergence Control Programs
For preventing the establishment of new Poa annua seedlings, applications are typically made

in the fall and spring.

Application Timing
Application Rate
(lbs a.i./A)

Application Rate (g
a.i./ha)

Notes

Fall 0.45 - 0.9 500 - 1000

A single application

can provide excellent

control.[7] Late fall

applications may be

more effective.[7]

Spring 0.45 - 0.9 500 - 1000

Early spring

applications (e.g.,

March) have shown

high efficacy,

especially in

sequential programs.

[8]

Note: The maximum annual application rate for putting greens is 2.3 lbs a.i./A/yr in northern

states, while for other areas it is 5.52 lbs a.i./A/yr.[2]
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Experimental Protocols
Efficacy Trial for Post-Emergence Control of Poa annua
This protocol is designed to evaluate the efficacy of different methiozolin application regimes.

Site Selection: Choose a creeping bentgrass green with a natural, uniform infestation of Poa

annua.

Plot Design: Establish a randomized complete block design with a minimum of three

replications. Plot sizes should be adequate for visual assessment and data collection (e.g., 5

ft x 5 ft).

Treatments:

Untreated Control

Methiozolin at 0.46 lbs a.i./A applied in October.

Methiozolin at 0.46 lbs a.i./A applied in November.

Methiozolin at 0.46 lbs a.i./A applied in October followed by a second application in

November.

Methiozolin at 0.46 lbs a.i./A applied in November followed by a second application in

December.

Application: Apply treatments using a CO2-pressurized backpack sprayer calibrated to

deliver a consistent spray volume.

Post-Application Care: Irrigate the entire trial area with approximately 0.1 to 0.2 inches of

water within 24 hours of application.

Data Collection:

Visually assess Poa annua control at regular intervals (e.g., monthly) using a 0-100%

scale, where 0% is no control and 100% is complete control.
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Assess turfgrass quality and phytotoxicity on a 1-9 scale, where 1 is dead turf, 9 is ideal

turf, and a rating below 6 is considered unacceptable.[6]

Data Analysis: Analyze data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Quantitative Data Summary
The following tables summarize key quantitative data from various research studies on

methiozolin.

Table 1: Poa annua Control with Fall Applications of Methiozolin

Treatment (lbs
a.i./A)

Application Timing
Poa annua Control
(%) - Sand-Based
Green

Poa annua Control
(%) - Soil-Based
Green

0.45 Single Application 57 - 64 72 - 80

0.9 Single Application 70 - 72 87 - 89

Sequential

Applications
Oct, Nov, Dec 70 - 79 85 - 92

Data adapted from field experiments conducted in Tennessee and Texas.[9]

Table 2: Goosegrass and Smooth Crabgrass Response to Methiozolin

Weed Species Application Type
Methiozolin Rate for 90%
Biomass Reduction
(WR90) (g a.i./ha)

Goosegrass Pre-emergence 30.4

Smooth Crabgrass Pre-emergence 118

Data from greenhouse experiments.[10][11]
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Visualizations
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Mechanism of Action of Methiozolin
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Caption: Methiozolin inhibits the Fatty Acid Thioesterase (FAT) enzyme.

Experimental Workflow for Efficacy Trial
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(Untreated Control,
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4. Application
(Calibrated Sprayer)
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Caption: Workflow for a methiozolin efficacy trial on a golf green.
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Caption: Decision-making logic for methiozolin application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1249797?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. downloads.regulations.gov [downloads.regulations.gov]

2. mda.state.mn.us [mda.state.mn.us]

3. downloads.regulations.gov [downloads.regulations.gov]

4. researchgate.net [researchgate.net]

5. poacure.com [poacure.com]

6. researchgate.net [researchgate.net]

7. Multi-Year Fall Applied Methiozolin (‘PoaCure’) For Poa Annua Control On Golf Greens -
WCTA Online [wcta-online.com]

8. golfdom.com [golfdom.com]

9. Methiozolin Efficacy for Annual Bluegrass (Poa annua) Control on Sand- and Soil-Based
Creeping Bentgrass Putting Greens | Weed Technology | Cambridge Core [cambridge.org]

10. Methiozolin rate and application frequency influence goosegrass (Eleusine indica) and
smooth crabgrass (Digitaria ischaemum) control in turf | Weed Technology | Cambridge Core
[cambridge.org]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Standard Operating Procedure for Methiozolin
Application on Golf Course Greens]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249797#standard-operating-procedure-for-
methiozolin-application-on-golf-course-greens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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